Cas no 304889-05-2 (N-(3-chloro-2-methylphenyl)-3-phenoxypropanamide)

N-(3-chloro-2-methylphenyl)-3-phenoxypropanamide Chemical and Physical Properties
Names and Identifiers
-
- N-(3-chloro-2-methylphenyl)-3-phenoxypropanamide
- Oprea1_235929
- Oprea1_799607
- 304889-05-2
- F0405-2686
- SCHEMBL3410944
- AKOS000533437
- SR-01000410582-1
- HMS1795B01
- SR-01000410582
- CHEMBL1370801
- NCGC00098107-01
-
- Inchi: 1S/C16H16ClNO2/c1-12-14(17)8-5-9-15(12)18-16(19)10-11-20-13-6-3-2-4-7-13/h2-9H,10-11H2,1H3,(H,18,19)
- InChI Key: KDOCSPIJNSLVTM-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(=C1C)NC(CCOC1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 289.0869564g/mol
- Monoisotopic Mass: 289.0869564g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 305
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 38.3Ų
- XLogP3: 3.4
N-(3-chloro-2-methylphenyl)-3-phenoxypropanamide Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F0405-2686-20mg |
N-(3-chloro-2-methylphenyl)-3-phenoxypropanamide |
304889-05-2 | 90%+ | 20mg |
$99.0 | 2023-05-17 | |
Life Chemicals | F0405-2686-15mg |
N-(3-chloro-2-methylphenyl)-3-phenoxypropanamide |
304889-05-2 | 90%+ | 15mg |
$89.0 | 2023-05-17 | |
Life Chemicals | F0405-2686-5μmol |
N-(3-chloro-2-methylphenyl)-3-phenoxypropanamide |
304889-05-2 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
Life Chemicals | F0405-2686-1mg |
N-(3-chloro-2-methylphenyl)-3-phenoxypropanamide |
304889-05-2 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
Life Chemicals | F0405-2686-4mg |
N-(3-chloro-2-methylphenyl)-3-phenoxypropanamide |
304889-05-2 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
Life Chemicals | F0405-2686-5mg |
N-(3-chloro-2-methylphenyl)-3-phenoxypropanamide |
304889-05-2 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
Life Chemicals | F0405-2686-50mg |
N-(3-chloro-2-methylphenyl)-3-phenoxypropanamide |
304889-05-2 | 90%+ | 50mg |
$160.0 | 2023-05-17 | |
Life Chemicals | F0405-2686-30mg |
N-(3-chloro-2-methylphenyl)-3-phenoxypropanamide |
304889-05-2 | 90%+ | 30mg |
$119.0 | 2023-05-17 | |
Life Chemicals | F0405-2686-10mg |
N-(3-chloro-2-methylphenyl)-3-phenoxypropanamide |
304889-05-2 | 90%+ | 10mg |
$79.0 | 2023-05-17 | |
Life Chemicals | F0405-2686-75mg |
N-(3-chloro-2-methylphenyl)-3-phenoxypropanamide |
304889-05-2 | 90%+ | 75mg |
$208.0 | 2023-05-17 |
N-(3-chloro-2-methylphenyl)-3-phenoxypropanamide Related Literature
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Bufeng Zhang,Zhonggang Wang Chem. Commun., 2009, 5027-5029
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Kenneth R. Seddon,Geetha Srinivasan,Małgorzata Swadźba-Kwaśny,Anthony R. Wilson Phys. Chem. Chem. Phys., 2013,15, 4518-4526
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Yunxiang He,Lorna Hodgson,Paul Verkade Chem. Sci., 2020,11, 8394-8408
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Fumio Hamada,Manabu Yamada,Yoshihiko Kondo,Shin-ichi Ito,Uichi Akiba CrystEngComm, 2011,13, 6920-6922
Additional information on N-(3-chloro-2-methylphenyl)-3-phenoxypropanamide
Research Brief on N-(3-chloro-2-methylphenyl)-3-phenoxypropanamide (CAS: 304889-05-2): Recent Advances and Applications
N-(3-chloro-2-methylphenyl)-3-phenoxypropanamide (CAS: 304889-05-2) is a chemical compound of significant interest in the field of agrochemical and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel herbicides and bioactive molecules. This research brief consolidates the latest findings on its synthesis, biological activity, and applications, providing a comprehensive overview for professionals in the chemical, biological, and pharmaceutical sectors.
Recent advancements in synthetic methodologies have enabled more efficient production of N-(3-chloro-2-methylphenyl)-3-phenoxypropanamide. A 2023 study published in the Journal of Agricultural and Food Chemistry demonstrated an optimized catalytic process that improves yield and reduces byproducts. The study emphasized the compound's role as a precursor in the development of herbicidal agents targeting specific weed species, showcasing its selectivity and efficacy in field trials.
In pharmaceutical research, N-(3-chloro-2-methylphenyl)-3-phenoxypropanamide has been investigated for its potential as a scaffold for drug development. A recent preprint on bioRxiv explored its interactions with mammalian enzymes, revealing moderate inhibitory effects on certain inflammatory pathways. While further validation is required, these findings suggest possible applications in designing anti-inflammatory agents with novel mechanisms of action.
Structural-activity relationship (SAR) studies have provided deeper insights into the compound's bioactive properties. Research teams have systematically modified its phenoxy and amide groups to enhance target specificity. Computational modeling, as reported in a 2024 ACS Omega publication, has aided in predicting optimal derivatives with improved binding affinities to biological targets, accelerating the discovery of next-generation agrochemicals.
Environmental and toxicological assessments of N-(3-chloro-2-methylphenyl)-3-phenoxypropanamide remain an active area of investigation. Regulatory agencies have mandated additional ecotoxicity studies, prompting collaborative research between academic institutions and industry partners. Preliminary data indicate that the compound exhibits moderate persistence in soil but shows favorable degradation profiles under specific conditions, as detailed in recent EPA submissions.
The compound's commercial viability has been demonstrated through its incorporation into proprietary herbicide formulations. Patent filings from major agrochemical companies in 2023-2024 highlight innovative combinations with other active ingredients to broaden weed control spectra while maintaining crop safety. These developments position 304889-05-2 as a valuable asset in integrated pest management systems.
Future research directions include exploring the compound's potential in non-agricultural applications, such as material science and specialty chemicals. Its unique structural features make it a candidate for developing novel polymers with specific functional properties. Additionally, ongoing pharmacological studies aim to repurpose derivatives for therapeutic applications beyond their original agrochemical uses.
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